Cas no 120355-50-2 (1,3-dichloro-5-(2-nitroethenyl)benzene)

1,3-dichloro-5-(2-nitroethenyl)benzene structure
120355-50-2 structure
Product Name:1,3-dichloro-5-(2-nitroethenyl)benzene
CAS No:120355-50-2
MF:C8H5Cl2NO2
MW:218.036800146103
MDL:MFCD01317655
CID:91506
PubChem ID:13538186
Update Time:2024-01-24

1,3-dichloro-5-(2-nitroethenyl)benzene Chemical and Physical Properties

Names and Identifiers

    • (E)-1,3-Dichloro-5-(2-nitrovinyl)benzene
    • 1-(2,6-Dichlorophenyl)-2-nitroethene
    • 2,6-Dichloro-Beta-Nitrostyrene
    • 2,6-DICHLORO-ω-NITROSTYRENE
    • 1,3-dichloro-5-[(E)-2-nitrovinyl]benzene
    • 2,6-DICHLORO-W-NITROSTYRENE
    • trans-2,6-Dichloro-β-nitrostyrene
    • 2,6-dichloro-á-nitrostyrene
    • 2,6-DICHLORO-OMEGA-NITROSTYRENE
    • 2',6'-DICHLORO-BETA-NITROSTYRENE
    • TRANS-2,6-DICHLORO-BETA-NITROSTYRENE
    • 2,6-Dichloro-β-nitrostyrene, 97%
    • 2,6-DICHLORO-BETA-NITROSTYRENE 97%
    • 1,3-dichloro-5-(2-nitroethenyl)benzene
    • 1,3-DICHLORO-2-(2-NITROVINYL)BENZENE
    • MDL： MFCD01317655
    • Inchi： 1S/C8H5Cl2NO2/c9-7-3-6(1-2-11(12)13)4-8(10)5-7/h1-5H/b2-1+
    • InChI Key： BOLSZOCEQQWBMP-OWOJBTEDSA-N
    • SMILES： C1(Cl)=CC(/C=C/[N+]([O-])=O)=CC(Cl)=C1
    • BRN： 1960934

Computed Properties

  • Exact Mass: 216.97000
  • Monoisotopic Mass: 216.97
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 45.8A^2

Experimental Properties

  • Color/Form: Dark yellow crystal powder
  • Density: 1.447
  • Melting Point: 63-67 °C(lit.)
  • Boiling Point: 330.6°Cat760mmHg
  • Flash Point: 153.7°C
  • Refractive Index: 1.626
  • PSA: 45.82000
  • LogP: 3.76400
  • Solubility: Not determined

1,3-dichloro-5-(2-nitroethenyl)benzene Security Information

  • Hazardous Material transportation number：UN 3077 9/PG 3
  • WGK Germany：2
  • Hazard Category Code： 22-51/53
  • Safety Instruction： S26-S36
  • Hazardous Material Identification： Xn N
  • Risk Phrases：R36/37/38
  • Safety Term：S26;S36

1,3-dichloro-5-(2-nitroethenyl)benzene Customs Data

  • HS CODE：2904909090
  • Customs Data：

    China Customs Code:

    2904909090

    Overview:

    2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1,3-dichloro-5-(2-nitroethenyl)benzene Pricemore >>

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1,3-dichloro-5-(2-nitroethenyl)benzene Production Method

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